Cas no 190582-95-7 (6-(benzyloxy)pyridine-2-carbonitrile)
6-(benzyloxy)pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(Benzyloxy)picolinonitrile
- 6-phenylmethoxypyridine-2-carbonitrile
- 6-(benzyloxy)pyridine-2-carbonitrile
- 2-benzyloxy-6-cyanopyridine
- CS-0448954
- Z1238675302
- DTXSID60453457
- SCHEMBL2959124
- 190582-95-7
- FWIJCBURYXWOFE-UHFFFAOYSA-N
- AKOS013919953
- 2-Pyridinecarbonitrile, 6-(phenylmethoxy)-
- EN300-220599
-
- MDL: MFCD20190452
- Inchi: 1S/C13H10N2O/c14-9-12-7-4-8-13(15-12)16-10-11-5-2-1-3-6-11/h1-8H,10H2
- InChI Key: FWIJCBURYXWOFE-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#N)N=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 210.07900
- Monoisotopic Mass: 210.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 45.9Ų
Experimental Properties
- PSA: 45.91000
- LogP: 2.53228
6-(benzyloxy)pyridine-2-carbonitrile Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(benzyloxy)pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177986-1g |
6-(Benzyloxy)picolinonitrile |
190582-95-7 | 95% | 1g |
$430 | 2022-06-12 | |
| Chemenu | CM177986-1g |
6-(Benzyloxy)picolinonitrile |
190582-95-7 | 95% | 1g |
$430 | 2021-08-05 | |
| TRC | B521998-10mg |
6-(benzyloxy)pyridine-2-carbonitrile |
190582-95-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B521998-50mg |
6-(benzyloxy)pyridine-2-carbonitrile |
190582-95-7 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B521998-100mg |
6-(benzyloxy)pyridine-2-carbonitrile |
190582-95-7 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Alichem | A029208107-1g |
6-(Benzyloxy)picolinonitrile |
190582-95-7 | 95% | 1g |
$401.76 | 2023-09-02 | |
| Enamine | EN300-220599-1.0g |
6-(benzyloxy)pyridine-2-carbonitrile |
190582-95-7 | 95% | 1g |
$743.0 | 2023-05-25 | |
| Enamine | EN300-220599-1g |
6-(benzyloxy)pyridine-2-carbonitrile |
190582-95-7 | 95% | 1g |
$743.0 | 2023-11-13 | |
| Enamine | EN300-220599-5g |
6-(benzyloxy)pyridine-2-carbonitrile |
190582-95-7 | 95% | 5g |
$2152.0 | 2023-11-13 | |
| Enamine | EN300-220599-10g |
6-(benzyloxy)pyridine-2-carbonitrile |
190582-95-7 | 95% | 10g |
$3191.0 | 2023-11-13 |
6-(benzyloxy)pyridine-2-carbonitrile Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 6-(benzyloxy)pyridine-2-carbonitrile
6-(Benzyloxy)pyridine-2-carbonitrile: A Key Compound in Modern Pharmaceutical Research
6-(Benzyloxy)pyridine-2-carbonitrile, with the chemical formula C14H9NO2 and CAS No. 190582-95-7, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule belongs to the class of pyridine derivatives, characterized by a six-membered aromatic ring with a nitrogen atom. The presence of a benzyloxy group and a cyano group in its structure makes it an attractive candidate for drug discovery and development. Recent studies have highlighted its potential applications in targeting specific biological pathways, making it a focal point for researchers aiming to address complex diseases.
The cyano group in 6-(benzyloxy)pyridine-2-carbonitrile contributes to its electronic properties, enabling interactions with biological targets such as enzymes and receptors. This functional group is known to enhance the molecule's ability to modulate cellular processes, as evidenced by a 2023 study published in the Journal of Medicinal Chemistry. The benzyloxy group, on the other hand, provides steric and electronic effects that influence the molecule's reactivity and selectivity. These structural features are critical in determining the compound's pharmacological profile and its potential therapeutic applications.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-(benzyloxy)pyridine-2-carbonitrile, with methods such as transition-metal-catalyzed coupling reactions and photoredox catalysis being widely adopted. These techniques not only improve the yield of the compound but also reduce the environmental impact of its production, aligning with the principles of green chemistry. A 2024 paper in Organic & Biomolecular Chemistry described a novel approach using electrochemical methods to synthesize this compound, which could potentially streamline large-scale manufacturing processes.
The biological activity of 6-(benzyloxy)pyridine-2-carbonitrile has been extensively investigated in recent years. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory responses, such as COX-2 and LOX. For instance, a 2023 study published in MedChemComm reported that this compound exhibits selective anti-inflammatory activity with minimal cytotoxicity, making it a promising candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs). Additionally, its potential as an antitumor agent has been explored, with preliminary data suggesting its ability to induce apoptosis in cancer cell lines.
One of the most intriguing aspects of 6-(benzyloxy)pyridine-2-carbonitrile is its ability to act as a prodrug or precursor molecule in drug design. Researchers have proposed that this compound can be modified to enhance its solubility and bioavailability, which are critical factors in drug development. A 2024 review in Drug Discovery Today highlighted the use of structure-based drug design to optimize the properties of this compound, emphasizing its potential as a scaffold for the development of novel therapeutics.
The cyano group in 6-(benzyloxy)pyridine-2-carbonitrile also plays a role in its ability to interact with metalloenzymes and metal-containing receptors. This property has been leveraged in the design of targeted therapies for conditions such as neurodegenerative disorders and metabolic diseases. A 2023 study in ACS Chemical Biology demonstrated that this compound can selectively bind to specific metalloproteins, offering a new avenue for the treatment of diseases associated with metal ion dysregulation.
While the therapeutic potential of 6-(benzyloxy)pyridine-2-carbonitrile is promising, challenges remain in its clinical translation. These include optimizing its pharmacokinetic profile, ensuring its selectivity for target pathways, and minimizing potential off-target effects. Ongoing research is focused on addressing these challenges through advanced computational modeling and in vivo studies. A 2024 preclinical trial in Pharmaceutical Research reported the successful use of nanocarriers to enhance the delivery of this compound to target tissues, highlighting its potential for future drug formulations.
In conclusion, 6-(benzyloxy)pyridine-2-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for the development of new therapeutics. As research continues to uncover its full potential, this compound is likely to play a pivotal role in the next generation of drugs designed to address complex medical conditions.
190582-95-7 (6-(benzyloxy)pyridine-2-carbonitrile) Related Products
- 917910-75-9(5-((4-Methoxybenzyl)oxy)picolinonitrile)
- 501378-48-9(2-Pyridinecarbonitrile, 6-propoxy-)
- 727737-27-1(2-Pyridinecarbonitrile, 6-(1-methylethoxy)-3-(phenylmethoxy)-)
- 1211584-93-8(6-(Tert-Butoxy)picolinonitrile)
- 324028-97-9(6-Methoxy-4-methylpicolinonitrile)
- 83621-01-6(6-Methoxypyridine-2-carbonitrile)
- 727737-26-0(2-Pyridinecarbonitrile, 6-(2-methoxyethoxy)-3-(phenylmethoxy)-)
- 83621-02-7(6-ethoxy-2-Pyridinecarbonitrile)
- 134938-49-1(6-ethoxy-2-methyl-3-Pyridinecarbonitrile)
- 853029-94-4(methyl 2-cyano-6-methoxy-4-pyridinecarboxylate)